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Compound of Interest

Compound Name: Farnesal

Cat. No.: B056415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Farnesal, a sesquiterpenoid aldehyde, is a key molecule in various biological processes and a

valuable standard in chromatographic analyses for researchers in drug development and life

sciences. It is structurally related to farnesol and farnesoic acid and plays a role in insect

juvenile hormone biosynthesis. The accurate quantification of farnesal is crucial for

understanding its biological functions and for the quality control of products in which it may be

present. These application notes provide detailed protocols for the use of farnesal as a

chromatographic standard, primarily focusing on Gas Chromatography-Mass Spectrometry

(GC-MS) and High-Performance Liquid Chromatography (HPLC).

Physicochemical Properties and Handling
Proper storage and handling of the farnesal standard are critical for maintaining its integrity

and ensuring accurate and reproducible results.

Table 1: Physicochemical Properties of Farnesal

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b056415?utm_src=pdf-interest
https://www.benchchem.com/product/b056415?utm_src=pdf-body
https://www.benchchem.com/product/b056415?utm_src=pdf-body
https://www.benchchem.com/product/b056415?utm_src=pdf-body
https://www.benchchem.com/product/b056415?utm_src=pdf-body
https://www.benchchem.com/product/b056415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C15H24O

Molecular Weight 220.35 g/mol

Appearance Pale Yellow to Yellow Oil

Boiling Point 126-129 °C at 3.5 mm Hg[1]

Density 0.909 g/mL at 25 °C[1]

Solubility
Soluble in chloroform and methanol.[1] Not

miscible in water.

Storage Conditions 2-8°C, protected from light in an amber vial[1].

Stability and Storage:

Farnesal is sensitive to light and should be stored in an amber vial under refrigeration.[1] Due

to the presence of double bonds and an aldehyde group, it is susceptible to oxidation and

isomerization. It is recommended to use a freshly opened standard or to verify the purity of the

standard if it has been stored for an extended period. For long-term storage, an inert

atmosphere (e.g., argon or nitrogen) is advisable.

Chromatographic Analysis of Farnesal
Both GC-MS and HPLC are suitable techniques for the analysis of farnesal. The choice of

method will depend on the sample matrix, the required sensitivity, and the available

instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like

farnesal, offering high resolution and definitive identification based on mass spectra.

Experimental Workflow for GC-MS Analysis:
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Sample and Standard Preparation

GC-MS Analysis Data Processing

Prepare Farnesal Standard Solutions

Inject into GC-MS

Prepare Sample (e.g., Extraction)

Chromatographic Separation Mass Spectrometric Detection Peak Integration Calibration Curve Generation Quantification of Farnesal

Sample and Standard Preparation

HPLC Analysis Data Processing

Prepare Farnesal Standard Solutions

Inject into HPLC

Prepare Sample (e.g., Dilution, Filtration)

Chromatographic Separation UV or MS Detection Peak Integration Calibration Curve Generation Quantification of Farnesal

Farnesol

Farnesal

 Oxidation (Alcohol Dehydrogenase)

Farnesoic Acid

 Oxidation (Aldehyde Dehydrogenase)

Juvenile Hormone III

 Epoxidation & Methylation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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